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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796 Get Quote

The safe and compliant disposal of geranyl propionate is a critical aspect of laboratory safety

and environmental responsibility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage geranyl propionate waste,

ensuring adherence to safety protocols and regulatory requirements.

Pre-Disposal Safety Precautions
Before initiating any disposal procedures, it is imperative to consult the specific Safety Data

Sheet (SDS) for geranyl propionate.[1] Always wear appropriate personal protective

equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves, and a

laboratory coat.[2][3] All handling and disposal activities should be conducted in a well-

ventilated area, preferably within a fume hood.[1][4]

Spill Management
In the event of a geranyl propionate spill, immediate action is necessary to contain and clean

the affected area.

Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks or

flames, from the vicinity.[1]

Contain the Spill: For large spills, dike the material to prevent further spreading.[1]
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Absorb the Material: Use an inert absorbent material such as vermiculite, dry sand,

diatomaceous earth, or commercial sorbents to soak up the spilled chemical.[1][2][3]

Collect the Waste: Carefully sweep or scoop the absorbed material into a suitable, sealable,

and properly labeled hazardous waste container.[2][3]

Decontaminate the Area: Clean the spill area thoroughly.

Personal Hygiene: Wash hands thoroughly after handling.[1]

Disposal Procedures
The disposal of geranyl propionate must be managed as hazardous waste and must comply

with all local, regional, national, and international regulations.[1]

Small Quantities (Less than 50 mL)

For very small quantities of liquid geranyl propionate, some guidelines suggest absorbing the

chemical onto a paper towel and allowing it to evaporate in a fume hood.[4] Once fully

evaporated, the paper towel may be disposed of in the regular trash.[4] However, it is crucial to

verify that this practice is permitted by your institution's specific policies and local regulations.

Large Quantities and Contaminated Materials

All larger quantities of geranyl propionate, as well as any materials contaminated with it (e.g.,

absorbent materials, contaminated PPE), must be disposed of as hazardous waste.

Segregate Waste: Collect geranyl propionate waste in a dedicated, properly labeled

hazardous waste container. Do not mix with other waste streams unless explicitly permitted

by your institution's waste management plan.

Container Requirements: The waste container must be compatible with the chemical, kept

tightly closed when not in use, and stored in a cool, dry, and well-ventilated area.[1][3]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "Geranyl Propionate."
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Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the collection

and proper disposal of the waste.[2][4]

Prohibited Disposal Methods

Under no circumstances should geranyl propionate be disposed of down the drain, into water

courses, or onto the ground.[1][2] This is to prevent environmental contamination.

Quantitative Data Summary
While specific quantitative data for disposal is highly dependent on local regulations, the

following table summarizes key hazard identification numbers for geranyl propionate.

Identifier Value

CAS Number 105-90-8

EC Number 203-344-1

FEMA Number 2517

Source: Vigon International[5]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of geranyl propionate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.cdhfinechemical.com/images/product/msds/19_582247372_GERANYLPROPIONATE-CASNO-105-90-8-MSDES.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.vigon.com/product/geranyl-propionate-98/?doc=MSDS/500170_vigon_sds_us_english.pdf&namee=GeranylPropionate98SDS
https://www.cdhfinechemical.com/images/product/msds/19_582247372_GERANYLPROPIONATE-CASNO-105-90-8-MSDES.pdf
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.vigon.com/product/geranyl-propionate-98/
https://www.benchchem.com/product/b1618796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geranyl Propionate Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs

Small Spill (<50mL)

Yes

Large Spill / Bulk Waste

No

Contain & Absorb
with Inert Material

Solid/Contaminated

Check Institutional &
Local Regulations

Liquid

Collect in Labeled
Hazardous Waste Container

Contact EHS / Licensed
Waste Contractor for Pickup

Not Permitted

Absorb on Paper Towel &
Evaporate in Fume Hood

Permitted

Dispose of Towel in
Regular Trash (If Permitted)

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of geranyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

